2-Fluoro-4-(3-methoxyphenyl)benzoic acid
Overview
Description
“2-Fluoro-4-(3-methoxyphenyl)benzoic acid” is a chemical compound with the molecular formula C14H11FO3 . It has a molecular weight of 246.24 . The compound is also known by its IUPAC name, 2-fluoro-4’-methoxy [1,1’-biphenyl]-3-carboxylic acid .
Molecular Structure Analysis
The InChI code for “2-Fluoro-4-(3-methoxyphenyl)benzoic acid” is 1S/C14H11FO3/c1-18-10-7-5-9 (6-8-10)11-3-2-4-12 (13 (11)15)14 (16)17/h2-8H,1H3, (H,16,17) .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . Unfortunately, specific physical properties such as melting point, boiling point, and solubility are not available.Scientific Research Applications
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Regioselective Suzuki Coupling
- Field: Organic Chemistry
- Application: 2-Fluoro-3-methoxyphenylboronic acid, a compound similar to the one you mentioned, is used as a reactant for regioselective Suzuki coupling .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
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Preparation of Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 1
- Field: Medicinal Chemistry
- Application: 2-Fluoro-3-methoxyphenylboronic acid is used in the preparation of inhibitors of 17β-hydroxysteroid dehydrogenase type 1 .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
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Preparation of Boronic Esters
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Synthesis of 2-(4-Methoxyphenyl)benzo[d]Thiazole
- Field: Organic Chemistry
- Application: 2-Aminothiophenol and 4-methoxybenzaldehyde were cyclized under microwave irradiation and solvent-free conditions to synthesize 2-(4-methoxyphenyl)benzo[d]thiazole .
- Method: The reaction was carried out under microwave irradiation and solvent-free conditions .
- Results: The outcomes of this application are not provided in the source .
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Treatment of Alzheimer’s Disease
- Field: Medicinal Chemistry
- Application: 3-Fluoro-4-methoxybenzoic acid can undergo various reactions, including Fischer esterification affording esters with ligustrazine moiety for the treatment of Alzheimer’s disease .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
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Nucleophilic Aromatic Substitution
- Field: Organic Chemistry
- Application: 3-Fluoro-4-methoxybenzoic acid can undergo various reactions, including nucleophilic aromatic substitution .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
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Preparation of Novel Iminothiazole Derivatives
- Field: Medicinal Chemistry
- Application: 5-Fluoro-2-methylbenzoic acid is used in preparation of novel iminothiazole derivatives as cannabinoid receptor ligands .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
-
Nucleophilic Aromatic Substitution
- Field: Organic Chemistry
- Application: The fluoride substituent in 3-Fluoro-4-methoxybenzoic acid enables nucleophilic aromatic substitution .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
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Synthesis of Oxadiazoles for Antimicrobial Applications
- Field: Medicinal Chemistry
- Application: 3-Fluoro-4-methoxybenzoic acid can be modified into hydrazide which is used in the synthesis of oxadiazoles for antimicrobial applications .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
-
Preparation of Novel Iminothiazole Derivatives as Cannabinoid Receptor Ligands
- Field: Medicinal Chemistry
- Application: 5-Fluoro-2-methylbenzoic acid is used in preparation of novel iminothiazole derivatives as cannabinoid receptor ligands .
- Method: The exact method of application or experimental procedures are not specified in the source .
- Results: The outcomes of this application are not provided in the source .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-fluoro-4-(3-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c1-18-11-4-2-3-9(7-11)10-5-6-12(14(16)17)13(15)8-10/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHRFTWCJVBOWOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC(=C(C=C2)C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60681172 |
Source
|
| Record name | 3-Fluoro-3'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(3-methoxyphenyl)benzoic acid | |
CAS RN |
1178418-69-3 |
Source
|
| Record name | 3-Fluoro-3'-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681172 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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